5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-[3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C28H34FN5O2/c1-20(2)21-7-9-22(10-8-21)24-19-26-28(36)33(17-18-34(26)30-24)12-11-27(35)32-15-13-31(14-16-32)25-6-4-3-5-23(25)29/h3-10,17-18,20,24,26,30H,11-16,19H2,1-2H3
• InChI Key: JIHYHERTZVKDLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CC3C(=O)N(C=CN3N2)CCC(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C28H34FN5O2
• Molecular Weight: 491.6 g/mol

Description

5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a useful research compound. Its molecular formula is C28H30FN5O2 and its molecular weight is 487.579. The purity is usually 95%.
BenchChem offers high-quality 5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Breast Cancer Activity

This compound has garnered attention due to its potential anti-breast cancer properties. Molecular docking studies have revealed that it exhibits binding affinity to the human estrogen alpha receptor (ERα), comparable to 4-OHT (a native ligand). .

Neuropharmacological Modulation

The presence of a piperazine ring in this compound suggests possible interactions with neurotransmitter systems. .

Antimicrobial Applications

Pyrazoles and their derivatives are known for their antimicrobial properties. While specific studies on this compound are limited, its structural features align with other pyrazole-based antimicrobial agents. .

Anti-Inflammatory Properties

Although direct evidence is scarce, pyrazoles are generally associated with anti-inflammatory effects. .

Cytotoxicity and Analgesic Functions

Pyrazoles have demonstrated cytotoxicity and analgesic effects in various contexts. .

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . Current inhibitors of ENTs are mostly ENT1-selective .

Mode of Action

This compound is a novel inhibitor of ENTs, which is more selective to ENT2 than to ENT1 . It interacts with these transporters and inhibits their function . The compound reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the affinity constant (Km) . Therefore, it acts as an irreversible and non-competitive inhibitor .

Biochemical Pathways

The compound affects the nucleoside transport pathway by inhibiting the function of ENTs . This results in a decrease in nucleotide synthesis and regulation of adenosine function . The compound’s action on ENTs also impacts chemotherapy, as ENTs are involved in the transport of chemotherapeutic drugs .

Pharmacokinetics

Its irreversible and non-competitive inhibition of ents suggests that it may have a long duration of action .

Result of Action

The compound’s action results in a decrease in the function of ENTs, leading to reduced nucleotide synthesis and regulation of adenosine function . This can have various downstream effects, depending on the specific cellular context.